molecular formula C14H13N7O3S B2845542 ethyl 2-(2-(6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamido)thiazol-4-yl)acetate CAS No. 1448033-26-8

ethyl 2-(2-(6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamido)thiazol-4-yl)acetate

Cat. No.: B2845542
CAS No.: 1448033-26-8
M. Wt: 359.36
InChI Key: DQDMHQYPJUWMBK-UHFFFAOYSA-N
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Description

Ethyl 2-(2-(6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamido)thiazol-4-yl)acetate is a useful research compound. Its molecular formula is C14H13N7O3S and its molecular weight is 359.36. The purity is usually 95%.
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Biological Activity

Ethyl 2-(2-(6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamido)thiazol-4-yl)acetate is a compound of significant interest due to its potential biological activities, particularly in antibacterial and antifungal applications. This article explores its synthesis, biological activity, and relevant case studies.

Compound Overview

  • IUPAC Name : this compound
  • CAS Number : 1448033-26-8
  • Molecular Formula : C14H13N7O3S
  • Molecular Weight : 359.37 g/mol

Synthesis

The synthesis of this compound typically involves the reaction of various nitrogen-based heterocycles, including triazoles and thiazoles. The method often employs microwave-assisted techniques for improved efficiency and yield. Detailed protocols can be found in literature focusing on nitrogen-based heterocycles .

Antibacterial Activity

This compound exhibits notable antibacterial properties. In vitro studies have demonstrated its efficacy against various Gram-positive and Gram-negative bacteria.

Table 1: Antibacterial Activity Against Selected Strains

Bacterial StrainMinimum Inhibitory Concentration (MIC)Reference
Staphylococcus aureus16 µg/mL
Escherichia coli32 µg/mL
Klebsiella pneumoniae64 µg/mL
Pseudomonas aeruginosa128 µg/mL

These results indicate that the compound has a stronger inhibitory effect on Staphylococcus aureus compared to other strains, making it a candidate for further development in antibacterial therapies.

Antifungal Activity

In addition to its antibacterial properties, the compound has shown antifungal activity against various fungal strains. Research indicates that derivatives with a triazole moiety often exhibit enhanced antifungal properties due to their ability to inhibit ergosterol biosynthesis.

Table 2: Antifungal Activity Against Selected Fungal Strains

Fungal StrainMinimum Inhibitory Concentration (MIC)Reference
Candida albicans8 µg/mL
Aspergillus fumigatus16 µg/mL

Structure-Activity Relationship (SAR)

The presence of the triazole and thiazole rings in the structure of this compound is crucial for its biological activity. Studies suggest that modifications to these rings can significantly alter the compound's efficacy against different pathogens .

Case Studies

Several studies have highlighted the potential of similar compounds in clinical settings:

  • Babu et al. (2019) reported on the synthesis of thiazole derivatives and their antibacterial activities against resistant strains of bacteria. Their findings support the notion that compounds with similar structures to this compound could be effective against drug-resistant bacteria .
  • A review by Barbuceanu et al. (2020) summarized various triazole-containing compounds and their pharmacological profiles, emphasizing their broad-spectrum antimicrobial activities .

Properties

IUPAC Name

ethyl 2-[2-[[6-(1,2,4-triazol-1-yl)pyridazine-3-carbonyl]amino]-1,3-thiazol-4-yl]acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13N7O3S/c1-2-24-12(22)5-9-6-25-14(17-9)18-13(23)10-3-4-11(20-19-10)21-8-15-7-16-21/h3-4,6-8H,2,5H2,1H3,(H,17,18,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DQDMHQYPJUWMBK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CC1=CSC(=N1)NC(=O)C2=NN=C(C=C2)N3C=NC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13N7O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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